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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Calconcarboxylic acid, a vital
chemical reagent in various scientific applications. The document details its fundamental
chemical identity, physicochemical properties, synthesis, and a key experimental protocol for its
use in complexometric titrations.

Core Identity and Nomenclature

Calconcarboxylic acid, also known by the common name Patton-Reeder Indicator, is an azo
dye with the IUPAC name 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-
yl)diazenyl]lnaphthalene-2-carboxylic acid.[1][2] It is a crucial indicator for the precise
determination of calcium ion concentrations in the presence of magnesium through
complexometric titration with ethylenediaminetetraacetic acid (EDTA).[1][3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of Calconcarboxylic acid is presented in
the table below, offering a quick reference for laboratory use.
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Property Value References

Molecular Formula C21H14N207S [1112114]

Molecular Weight 438.41 g/mol [1][2][6]
Dark red to dark violet or black

Appearance [4107118]
powder

Melting Point 300 °C (decomposes) [L16171181I9]
Soluble in water, ethanol,

Solubility methanol, and sodium (1103114171
hydroxide.

Absorption Maximum (in acidic
568 — 573 nm [10]

Ethanol)

Synthesis of Calconcarboxylic Acid

The synthesis of Calconcarboxylic acid was first described by Patton and Reeder in 1956.[1]

[3] The process involves the coupling of diazotized 1-amino-2-naphthol-4-sulfonic acid with 2-

hydroxy-3-naphthoic acid.[1][3] A general experimental protocol is outlined below.

Experimental Protocol: Synthesis

e Diazotization: 1-amino-2-naphthol-4-sulfonic acid (also known as 1,2,4-acid) is diazotized.

This is achieved by reacting the 1,2,4-acid with a nitrite source, such as sodium nitrite, in an

acidic medium at a low temperature.[11] For instance, 6 kg of 80% 1,2,4-acid can be added

to a copper sulfate solution and treated with 20% hydrochloric acid at a temperature below

10 °C to form the diazonium salt.[11]

e Coupling Reaction: The resulting diazonium salt of 1-amino-2-naphthol-4-sulfonic acid is

then coupled with 2-hydroxy-3-naphthoic acid. This reaction forms the azo bond that is

characteristic of Calconcarboxylic acid.

« Purification: The synthesized Calconcarboxylic acid can be purified through

recrystallization. One method involves dissolving the dye in warm 20% aqueous methanol,
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treating it with an equivalent of p-toluidine to precipitate the p-toluidinium salt. The acid can
then be regenerated and recrystallized from hot water.[7]

Application in Complexometric Titration of Calcium

Calconcarboxylic acid is a widely used indicator for the determination of calcium ion

concentration via complexometric titration with EDTA.[1][10] The free indicator is blue, but it

forms a pink/red complex with calcium ions.[1] EDTA forms a more stable complex with calcium

than the indicator does.[1] Therefore, during the titration, EDTA sequesters the calcium from

the indicator complex, causing a color change from wine red to a sharp, stable blue at the

endpoint.[1] This titration is typically carried out at a pH between 12 and 14 to ensure that any

magnesium ions present precipitate as magnesium hydroxide, thus preventing interference.[1]
[12]

Experimental Protocol: Calcium Titration

Sample Preparation: Dilute the sample solution containing calcium ions with deionized water
in a conical flask. For example, a prescribed solution can be diluted to 300 ml.[13]

pH Adjustment: Add a concentrated solution of sodium hydroxide (e.g., 6 ml of 210M NaOH)
or potassium hydroxide to raise the pH of the solution to between 12 and 14.[1][13] This step
is crucial for the precipitation of magnesium hydroxide.

Indicator Addition: Add a small amount (approximately 15 mg) of Calconcarboxylic acid
triturate (the indicator mixed with a solid diluent) to the solution.[13] The solution should turn
a pink/violet color, indicating the formation of the calcium-indicator complex.[1][13]

Titration: Titrate the solution with a standardized solution of 0.1M disodium edetate (EDTA)
until the color changes from violet or wine red to a distinct and stable blue.[1][12][13]

Endpoint Determination: The endpoint is reached when the last traces of the red/violet color
disappear, and the solution becomes a full blue.[1][13]

Calculation: The concentration of calcium in the sample can be calculated based on the
volume of the EDTA solution used. Each milliliter of 0.1M disodium edetate is equivalent to
4.008 mg of calcium.[13]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9270734.htm
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://gspchem.com/products/calconcarboxylic-acid-patton-reeders-reagent/
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://www.scribd.com/document/130181448/Complexometric-Titration
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://www.scribd.com/document/130181448/Complexometric-Titration
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://www.scribd.com/document/130181448/Complexometric-Titration
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://www.scribd.com/document/130181448/Complexometric-Titration
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://www.scribd.com/document/130181448/Complexometric-Titration
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://www.scribd.com/document/130181448/Complexometric-Titration
https://www.scribd.com/document/130181448/Complexometric-Titration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow for Calcium Titration
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Caption: Workflow for Calcium Determination using Calconcarboxylic Acid.

Signaling Pathways and Other Applications

While Calconcarboxylic acid is primarily recognized for its role as a metallochromic indicator,
it has also been utilized in other niche applications. It has been employed in the preparation of
chelating sorbents for trace metal analysis and in the development of fluorescent probes for the
detection of calcium ions in biological samples.[10] There is limited evidence in the reviewed
literature of its direct involvement in cellular signaling pathways; its utility is predominantly in
analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://www.scribd.com/document/130181448/Complexometric-Titration
https://www.benchchem.com/product/b1221776#iupac-name-for-calconcarboxylic-acid
https://www.benchchem.com/product/b1221776#iupac-name-for-calconcarboxylic-acid
https://www.benchchem.com/product/b1221776#iupac-name-for-calconcarboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

